2-({4-allyl-5-[(3,4-dichloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-mesitylacetamide

Specification

• CAS No.: 540498-39-3
• Molecular Formula: C23H25Cl2N5OS
• Molecular Weight: 490.4 g/mol
• IUPAC Name: 2-[[5-[(3,4-dichloroanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• Standard InChI: InChI=1S/C23H25Cl2N5OS/c1-5-8-30-20(12-26-17-6-7-18(24)19(25)11-17)28-29-23(30)32-13-21(31)27-22-15(3)9-14(2)10-16(22)4/h5-7,9-11,26H,1,8,12-13H2,2-4H3,(H,27,31)
• Standard InChI Key: GPWXTAUIMSICIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2CC=C)CNC3=CC(=C(C=C3)Cl)Cl)C

Introduction

The compound 2-({4-allyl-5-[(3,4-dichloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-mesitylacetamide is a complex organic molecule that incorporates various functional groups, including a triazole ring, an allyl group, a dichloroanilino moiety, and a mesityl group attached to an acetamide. This compound is not explicitly detailed in the provided search results, but its structure and potential properties can be inferred from similar compounds.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the triazole ring, introduction of the allyl and dichloroanilino groups, and attachment of the mesitylacetamide moiety. Common methods might involve click chemistry for the triazole formation and nucleophilic substitution reactions for introducing other functional groups.

Potential Biological Activities

Compounds with triazole and dichloroanilino moieties have been explored for various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of a mesityl group could influence the compound's pharmacokinetic properties and interaction with biological targets.

Research Findings and Data

While specific data on 2-({4-allyl-5-[(3,4-dichloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-mesitylacetamide is not available, related compounds have shown promising biological activities:

Compound	Biological Activity
Related Triazole Compounds	Antimicrobial, Anticancer
Dichloroanilino Derivatives	Anti-inflammatory